Bis(4-nitrophenyl)methanone
Overview
Description
Bis(4-nitrophenyl)methanone, also known as 4,4’-dinitrobenzophenone or p-nitrophenyl ketone, is a chemical compound with the molecular formula C13H8N2O5 . It has an average mass of 272.213 Da and a monoisotopic mass of 272.043335 Da .
Physical And Chemical Properties Analysis
The physical and chemical properties of Bis(4-nitrophenyl)methanone include an average mass of 272.213 Da and a monoisotopic mass of 272.043335 Da .Scientific Research Applications
Polymer Synthesis and Properties : Bis(4-nitrophenyl)methanone derivatives are used in synthesizing novel poly(keto ether ether amide)s with high thermal stability and enhanced solubility. These polymers have potential applications in advanced technologies due to their significant thermal behavior, solubility, and viscosity properties (Sabbaghian et al., 2015).
Impact of Impurities on Phase Behavior : Research has shown that even a small amount of impurity in bis(4-fluorophenyl)methanone can drastically affect its thermal behavior, indicating the importance of purity in material science applications (Saito et al., 1998).
Catalytic Applications : Bis(4-nitrophenyl)methanone derivatives have been investigated for their potential as catalysts in various chemical reactions. For example, they have shown effectiveness in hydrolysis reactions, indicating their utility in enzyme-mimicking catalysis (Jackson et al., 1992).
Optoelectronic Applications : Bis(4-nitrophenyl)methanone derivatives have been used in the development of thermally activated delayed fluorescent emitters, which exhibit high efficiency and quantum yields in blue TADF devices. This has implications for the development of advanced optoelectronic materials (Kim et al., 2016).
Antimicrobial and Antifungal Activities : Derivatives of Bis(4-nitrophenyl)methanone have been synthesized and evaluated for their antibacterial and antifungal properties, showing potential applications in medicinal chemistry (Jalbout et al., 2006).
Green Oxidizers and Propellants : Certain derivatives have been explored as green energetic oxidizers for use in solid rocket propellants, demonstrating high specific impulse and acceptable sensitivity, making them potential replacements for traditional propellants (Zhao et al., 2019).
Antioxidant Properties : Studies have also explored the antioxidant properties of bis(4-nitrophenyl)methanone derivatives, indicating their potential use in medical and health-related applications (Balaydın et al., 2010).
Safety and Hazards
properties
IUPAC Name |
bis(4-nitrophenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8N2O5/c16-13(9-1-5-11(6-2-9)14(17)18)10-3-7-12(8-4-10)15(19)20/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IRFCWUHTGYXRNR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)C2=CC=C(C=C2)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8N2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30288778 |
Source
|
| Record name | bis(4-nitrophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30288778 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(4-nitrophenyl)methanone | |
CAS RN |
1033-26-7 |
Source
|
| Record name | NSC57571 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=57571 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | bis(4-nitrophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30288778 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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